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Compound of Interest

Compound Name: Tas-114

Cat. No.: B15589086

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tas-114 is a novel, orally bioavailable small molecule inhibitor with a dual mechanism of action,
targeting both deoxyuridine triphosphatase (dUTPase) and dihydropyrimidine dehydrogenase
(DPD).[1] This dual inhibition enhances the therapeutic efficacy of fluoropyrimidine-based
chemotherapies, such as 5-fluorouracil (5-FU), by increasing the bioavailability of 5-FU and
promoting its incorporation into DNA, leading to tumor cell death.[1][2] Given its therapeutic
potential, understanding the physicochemical properties of Tas-114, particularly its solubility
and stability in common laboratory solvents like dimethyl sulfoxide (DMSO), is critical for the
design and execution of reliable in vitro and preclinical studies.

These application notes provide detailed protocols for the preparation, storage, and
assessment of Tas-114 solutions in DMSO. The information herein is intended to guide
researchers in handling this compound to ensure the integrity and reproducibility of
experimental results.

Data Presentation
Tas-114 Solubility in DMSO
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Property Value

Notes

Maximum Solubility 80 mg/mL (177.17 mM)

Sonication is recommended to
achieve this concentration.[3]
Use of anhydrous, high-purity
DMSO is essential, as the
presence of water can reduce
solubility.[4]

Appearance in Solution Clear, colorless to pale yellow

Visual inspection should
confirm the absence of

particulate matter.

Table 1: Solubility of a Representative Small Molecule Inhibitor in Various Solvents. This table

presents illustrative data for a generic kinase inhibitor, as specific comparative solubility data

for Tas-114 in solvents other than DMSO is not readily available in the public domain.

Solvent Temperature (°C) Maximum Solubility (mM)
DMSO 25 100

Ethanol 25 25

Water 25 <0.1

PBS (pH 7.4) 25 <0.01

Tas-114 Stability in DMSO

The stability of Tas-114 in DMSO is crucial for maintaining its potency and ensuring the

accuracy of experimental outcomes. The following tables provide recommended storage

conditions and illustrative stability data for a representative small molecule inhibitor in DMSO.

Table 2: Recommended Storage Conditions for Tas-114 in DMSO.
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Storage Duration Temperature Conditions Expected Stability

Aliquoted, protected
Short-term -20°C ) Up to 1 month[5]
from light

Aliquoted, under
Long-term -80°C nitrogen, protected Up to 6 months[5]
from light

Table 3: lllustrative Stability Data for a Generic Kinase Inhibitor in DMSO at -20°C. This data is
representative and intended to provide a general understanding of compound stability in
DMSO. Actual stability of Tas-114 should be determined empirically using the protocol provided

below.
Time Point Purity (%) Observations
Initial (T=0) 99.8 Freshly prepared solution.
No significant degradation
1 Month 99.5
observed.
3 Months 99.2 Minor decrease in purity.
Consider preparing fresh
6 Months 98.5
stock.
Significant degradation
12 Months 96.0

observed.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Tas-114 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Tas-114 in DMSO, a
common concentration for in vitro assays.

Materials:
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e Tas-114 powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
» Vortex mixer

» Sonicator bath

o Calibrated analytical balance

o Amber glass or polypropylene vials with screw caps
Procedure:

o Calculation: Determine the mass of Tas-114 required to prepare the desired volume of a 10
mM solution. The molecular weight of Tas-114 is 451.54 g/mol .

o Weighing: Accurately weigh the calculated amount of Tas-114 powder and place it into a
sterile vial.

» Dissolution: Add the calculated volume of anhydrous DMSO to the vial.
» Vortexing: Vortex the solution for 1-2 minutes to facilitate dissolution.

» Sonication (if necessary): If the compound is not fully dissolved, sonicate the vial in a water
bath for 5-10 minutes. Gentle warming to 37°C can also aid dissolution, but prolonged
heating should be avoided to prevent degradation.[4]

 Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

o Storage: For long-term storage, aliquot the stock solution into single-use volumes and store
at -80°C under a nitrogen atmosphere to minimize exposure to moisture and air.[5] For short-
term use, storage at -20°C is acceptable.

Protocol 2: Assessment of Tas-114 Stability in DMSO by
HPLC
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This protocol outlines a method to determine the stability of Tas-114 in a DMSO stock solution

over time using High-Performance Liquid Chromatography (HPLC).

Materials:

Prepared Tas-114 stock solution in DMSO (from Protocol 1)

HPLC system with a UV detector

Appropriate HPLC column (e.g., C18)

Mobile phase solvents (e.g., acetonitrile and water with a suitable modifier like formic acid)

Autosampler vials

Procedure:

Time-Zero (T=0) Analysis: Immediately after preparing the Tas-114 stock solution, take an
aliquot, dilute it to a suitable concentration for HPLC analysis, and inject it into the HPLC
system. This will serve as the baseline for stability assessment.

Storage: Store the remaining stock solution under the desired conditions (e.g., -20°C or
-80°C).

Time-Point Analysis: At predetermined time points (e.g., 1 week, 1 month, 3 months, 6
months), thaw an aliquot of the stock solution, dilute it in the same manner as the T=0
sample, and analyze it by HPLC.

Data Analysis: Compare the peak area of the parent Tas-114 compound at each time point
to the peak area of the T=0 sample. The appearance of new peaks may indicate the
formation of degradation products.

Calculation: The percentage of Tas-114 remaining can be calculated as follows: %
Remaining = (Peak Area at Time X / Peak Area at Time 0) * 100

Mandatory Visualization
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Tas-114 Mechanism of Action
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Workflow for Tas-114 Solution Preparation and Stability Testing

Stock Solution Preparation

Weigh Tas-114

Dissolve in DMSO

Vortex

Sonicate (if needed)

Visual Inspection

Aliquot for Storage

Immediate Analysis

Stability Assessment

T=0 HPLC Analysis Long-term Storage

Store Aliquots
(-20°C / -80°C)

At specified intervals

Time-Point HPLC Analysis

Compare Peak Areas

Report % Remaining

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15589086?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cancer-research-network.com [cancer-research-network.com]

o 2. researchgate.net [researchgate.net]

e 3. TAS-114 | dUTPase inhibitor | DPD inhibitor | TargetMol [targetmol.com]
e 4. benchchem.com [benchchem.com]

e 5. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Tas-114 Solubility and
Stability in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589086#tas-114-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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